4-Cyclooct-4-en-1-yloxy-4-oxobutanoic acid

• Molecular Formula: C12H18O4
• Molecular Weight: 226.27 g/mol
• IUPAC Name: 4-cyclooct-4-en-1-yloxy-4-oxobutanoic acid
• InChI: InChI=1S/C12H18O4/c13-11(14)8-9-12(15)16-10-6-4-2-1-3-5-7-10/h1-2,10H,3-9H2,(H,13,14)
• InChI Key: NGYBUUGWLHYSBO-UHFFFAOYSA-N
• Canonical SMILES: C1CC=CCCC(C1)OC(=O)CCC(=O)O

Description

4-Cyclooct-4-en-1-yloxy-4-oxobutanoic acid is an organic compound with the molecular formula C₁₂H₁₈O₄ and a molecular weight of 226.27 g/mol . This compound is primarily used in research and industrial applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Cyclooct-4-en-1-yloxy-4-oxobutanoic acid typically involves the reaction of cyclooctene with a suitable butanoic acid derivative under controlled conditions. The reaction is often carried out in the presence of a catalyst to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve bulk synthesis techniques, where large quantities of cyclooctene and butanoic acid derivatives are reacted under optimized conditions to maximize yield and purity .

Chemical Reactions Analysis

Types of Reactions

4-Cyclooct-4-en-1-yloxy-4-oxobutanoic acid can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often resulting in the formation of carboxylic acids or ketones.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically leading to the formation of alcohols or alkanes.

Substitution: This reaction involves the replacement of one functional group with another, which can lead to the formation of various derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts to facilitate substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols .

Scientific Research Applications

4-Cyclooct-4-en-1-yloxy-4-oxobutanoic acid has several scientific research applications, including:

Chemistry: Used as a building block in organic synthesis to create more complex molecules.

Biology: Studied for its potential biological activity and interactions with various biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-Cyclooct-4-en-1-yloxy-4-oxobutanoic acid involves its interaction with specific molecular targets and pathways. These interactions can lead to various biochemical effects, depending on the context in which the compound is used .

Comparison with Similar Compounds

Similar Compounds

Cyclooctene: A precursor in the synthesis of 4-Cyclooct-4-en-1-yloxy-4-oxobutanoic acid.

Butanoic Acid Derivatives: Various derivatives can be used in the synthesis of this compound.

Uniqueness

This compound is unique due to its specific structure, which imparts distinct chemical properties and reactivity compared to other similar compounds .